Cas no 650594-15-3 (2,4,6-Cycloheptatrien-1-one, 7-hexyl-2-hydroxy-4-(1-methylethyl)-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 7-hexyl-2-hydroxy-4-(1-methylethyl)-
• CAS No: 650594-15-3
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 409140
• PubChem ID: 10377340
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one, 7-hexyl-2-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 7-hexyl-2-hydroxy-4-(1-methylethyl)-
• 3-hexyl-2-hydroxy-6-propan-2-ylcyclohepta-2,4,6-trien-1-one
• SCHEMBL4150291
• 650594-15-3
• DTXSID40438969

• Inchi： 1S/C16H24O2/c1-4-5-6-7-8-13-9-10-14(12(2)3)11-15(17)16(13)18/h9-12H,4-8H2,1-3H3,(H,17,18)
• InChI Key： SPTQSQIFTWXYGR-UHFFFAOYSA-N
• SMILES： OC1C(C=C(C=CC=1CCCCCC)C(C)C)=O

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3